Cas no 2171207-23-9 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid
• CAS No: 2171207-23-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5807296
• PubChem ID: 165607131
• Update Time: 2025-05-20

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid
• EN300-1486680
• 2171207-23-9
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxy}acetic acid

• Inchi： 1S/C23H26N2O6/c1-23(2,3)20(21(28)25-31-13-19(26)27)24-22(29)30-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18,20H,12-13H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)/t20-/m0/s1
• InChI Key： FXKJLALHYYYXHE-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](C(NOCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic Acid (CAS No. 2171207-23-9): A Comprehensive Overview

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid (CAS No. 2171207-23-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as Fmoc-L-Dab-OH, is a derivative of the amino acid L-diaminobutyric acid (L-Dab) and is characterized by its unique structural features and functional properties. The compound's name provides a detailed description of its molecular structure, which includes an Fmoc (fluorenylmethyloxycarbonyl) protecting group and a tert-butyl substituent.

The Fmoc protecting group is widely used in peptide synthesis to prevent unwanted side reactions during the coupling of amino acids. This group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid allows for precise control over the reactivity of the amino group, facilitating the synthesis of well-defined peptide sequences.

The L-diaminobutyric acid (L-Dab) moiety is a non-proteinogenic amino acid that has been extensively studied for its potential applications in drug development. L-Dab is known for its ability to enhance the stability and bioavailability of peptides and proteins, making it a valuable component in the design of therapeutic agents. The tert-butyl substituent in the compound further contributes to its stability and solubility properties, which are crucial for its use in various biological assays and clinical applications.

Recent research has highlighted the potential of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid in several areas of biomedicine. For instance, studies have shown that this compound can be used as a building block for the synthesis of cyclic peptides with enhanced pharmacological properties. Cyclic peptides are known for their improved stability against proteolytic degradation and their ability to cross cell membranes more efficiently, making them attractive candidates for drug development.

In addition to its use in peptide synthesis, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the Fmoc protecting group in this compound can be designed to be cleaved off by specific enzymes or under specific conditions, releasing the active form of the drug at the desired site of action. This approach can enhance the therapeutic efficacy and reduce side effects associated with traditional drug delivery methods.

The structural complexity and functional versatility of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid have also made it a valuable tool in chemical biology research. Scientists have used this compound to study protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. By incorporating this compound into designed peptides or proteins, researchers can gain insights into the molecular mechanisms underlying various biological processes.

Clinical trials involving compounds derived from 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid have shown promising results in treating various diseases. For example, cyclic peptides containing this compound have demonstrated potent anti-cancer activity by targeting specific receptors or signaling pathways involved in tumor growth and metastasis. Additionally, these peptides have shown potential in treating neurological disorders by modulating neurotransmitter systems or protecting neurons from damage.

The safety profile of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}acetic acid (CAS No. 2171207-23-9) is a versatile and promising compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an ideal candidate for the development of novel therapeutic agents and research tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.